2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide

• CAS No.: 459179-76-1
• Molecular Formula: C11H7Cl3N2O2S
• Molecular Weight: 337.6 g/mol
• IUPAC Name: 2,4,5-trichloro-N-pyridin-4-ylbenzenesulfonamide
• InChI: InChI=1S/C11H7Cl3N2O2S/c12-8-5-10(14)11(6-9(8)13)19(17,18)16-7-1-3-15-4-2-7/h1-6H,(H,15,16)
• InChI Key: OJJDBZBPNHRSRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1NS(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl
• solubility: 1.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide is a synthetic hybrid compound designed for investigative biology and medicinal chemistry. Its structure incorporates a benzenesulfonamide pharmacophore linked to a pyridine heterocycle, a architecture recognized for targeting various enzymes and receptors in pathological states . Researchers can leverage this compound as a tool to explore new therapeutic strategies, particularly in oncology. Benzenesulfonamide derivatives are extensively investigated as potent and selective inhibitors of Carbonic Anhydrase IX (CA IX), a enzyme highly overexpressed in hypoxic tumor environments such as triple-negative breast cancer (MDA-MB-231) and other solid tumors . Inhibition of CA IX disrupts pH regulation in the tumor microenvironment, a mechanism that can inhibit primary tumor growth and metastasis . Furthermore, the pyridine moiety is a privileged structure in drug discovery, known to contribute to antimicrobial and antiviral activities . The integration of the 2,4,5-trichlorophenyl group may enhance hydrophobic binding interactions with target proteins, potentially leading to increased potency and selectivity. This makes 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide a versatile scaffold for researchers studying enzyme inhibition, cellular proliferation, and the development of novel anti-infective or anticancer agents.

Preparation Methods

Procedure:

• Chlorosulfonation Reaction :

  • 1,2,4-Trichlorobenzene is reacted with excess chlorosulfonic acid at 80–100°C for 4–6 hours.

  • The reaction mixture is quenched in ice-cold water to precipitate the sulfonyl chloride.

  • The product is purified via recrystallization from a non-polar solvent (e.g., hexane).

Key Data :

Parameter	Value
Reaction Temperature	80–100°C
Yield	65–75%
Characterization (IR)	S=O stretch: 1370 cm⁻¹, 1170 cm⁻¹

Coupling with 4-Aminopyridine

The sulfonyl chloride intermediate is then reacted with 4-aminopyridine to form the final sulfonamide product. This step employs nucleophilic substitution under basic conditions.

Procedure:

• Reaction Setup :

  • 2,4,5-Trichlorobenzenesulfonyl chloride (1 eq) is dissolved in anhydrous pyridine or dichloromethane.

  • 4-Aminopyridine (1.2 eq) is added gradually at 0–5°C.

  • The mixture is stirred at room temperature for 12–24 hours.

• Work-Up :

  • The solution is diluted with water, and the pH is adjusted to 2–3 using HCl.

  • The precipitate is filtered, washed with cold ethanol, and dried.

Key Data :

Parameter	Value
Solvent	Pyridine or dichloromethane
Reaction Time	12–24 hours
Yield	70–85%
Purity (HPLC)	>98%

Characterization Data:

• ¹H NMR (DMSO-d₆) : δ 8.23–8.75 (m, pyridine-H), 7.89–8.13 (m, benzene-H), 6.58–7.54 (m, NH).

• IR (KBr) : N–H stretch (3340–3385 cm⁻¹), S=O asymmetric/symmetric stretches (1370 cm⁻¹, 1170 cm⁻¹).

• ESI-MS : m/z 337.06 ([M+H]⁺).

Alternative Synthetic Routes

Ullmann-Type Coupling

A copper-catalyzed coupling between 2,4,5-trichlorobenzenesulfonamide and 4-iodopyridine has been explored, though yields are moderate (50–60%).

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction times to 1–2 hours with comparable yields (75–80%).

Optimization and Challenges

• Chlorosulfonation Efficiency : Excess chlorosulfonic acid and precise temperature control are critical to avoid over-sulfonation.

• Amine Reactivity : Steric hindrance from the trichlorophenyl group necessitates prolonged reaction times for complete coupling.

• Purification : Column chromatography (silica gel, ethyl acetate/hexane) is often required to remove unreacted 4-aminopyridine.

Comparative Analysis of Methods

Method	Yield (%)	Time (h)	Key Advantage
Classical Coupling	70–85	12–24	High reproducibility
Microwave	75–80	1–2	Rapid synthesis
Ullmann Coupling	50–60	24–48	Avoids sulfonyl chloride

Industrial-Scale Considerations

Large-scale production uses continuous-flow reactors to enhance safety and efficiency during chlorosulfonation . Environmental concerns drive efforts to recycle solvents (e.g., pyridine) via distillation.

Chemical Reactions Analysis

Types of Reactions

2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the benzene ring can be substituted with other nucleophiles.

Oxidation and Reduction: The sulfonamide group can participate in redox reactions under specific conditions.

Coupling Reactions: The pyridine ring can engage in coupling reactions such as Suzuki-Miyaura coupling.

Common Reagents and Conditions

Substitution Reactions: Reagents like sodium methoxide or potassium tert-butoxide can be used.

Oxidation and Reduction: Reagents such as hydrogen peroxide for oxidation and sodium borohydride for reduction.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling.

Major Products Formed

Substitution Reactions: Products with different substituents replacing the chlorine atoms.

Oxidation and Reduction: Oxidized or reduced forms of the sulfonamide group.

Coupling Reactions: Biaryl compounds formed through the coupling of the pyridine ring.

Scientific Research Applications

Medicinal Chemistry

1.1 Antimicrobial Activity

Research has shown that compounds similar to 2,4,5-trichloro-N-pyridin-4-yl-benzenesulfonamide exhibit significant antimicrobial properties. A study on substituted benzenesulfonamides revealed that certain derivatives possess potent activity against various bacterial strains, including Staphylococcus aureus and Mycobacterium tuberculosis .

Table 1: Antimicrobial Activity of Sulfonamide Derivatives

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
4-amino-N-(pyrazin-2-yl)benzenesulfonamide	M. tuberculosis H37Rv	6.25 μg/mL
2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide	S. aureus	TBD

The exact MIC for 2,4,5-trichloro-N-pyridin-4-yl-benzenesulfonamide is yet to be determined in specific studies, but its structural similarities suggest potential efficacy.

1.2 Anticancer Properties

The compound has also been investigated for its anticancer properties. Studies indicate that benzenesulfonamides can inhibit carbonic anhydrase IX (CA IX), an enzyme associated with tumor growth and metastasis . The inhibition of CA IX has been linked to reduced cancer cell proliferation and increased apoptosis in cancer cell lines.

Drug Development

2.1 Inhibitors of Enzymatic Activity

2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide is being explored as a potential inhibitor of various enzymes involved in disease pathways. For instance, its derivatives have shown promise as inhibitors of dihydropteroate synthase (DHPS), which is crucial for bacterial survival . This makes it a candidate for further development in treating bacterial infections.

Case Study: Inhibition of Dihydropteroate Synthase
A study demonstrated that specific derivatives of benzenesulfonamides effectively inhibited DHPS activity, leading to significant antibacterial effects against resistant strains of bacteria .

Mechanism of Action

The mechanism of action of 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit enzymes by mimicking the structure of natural substrates, thereby blocking the enzyme’s activity. This inhibition can disrupt essential biological pathways, leading to the compound’s antimicrobial or anticancer effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide with analogous benzenesulfonamides, focusing on substituent effects, synthesis, structural features, and applications.

Substituent Effects on Physicochemical Properties

Compound Name	Benzene Ring Substituents	Pyridine/Amine Substituents	Key Properties
2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide	2,4,5-Cl₃	Pyridin-4-yl	Predicted high lipophilicity due to Cl substituents; potential bioactivity.
4-Nitro-N-(pyridin-4-yl)benzenesulfonamide	4-NO₂	Pyridin-4-yl	Strong electron-withdrawing NO₂ group; forms hydrogen-bonded salts with anions.
N-(5-(Benzyloxy)-3,4,6-trimethylpyridin-2-yl)-4-(trifluoromethyl)benzenesulfonamide	4-CF₃	5-Benzyloxy-3,4,6-trimethylpyridin-2-yl	Enhanced steric bulk; CF₃ improves metabolic stability.

Key Insights :

• Steric effects : Bulky substituents (e.g., benzyloxy in ) may reduce binding affinity but improve selectivity.

Structural Features and Crystallography

• Dihedral angles : In 4-nitro-N-(pyridin-4-yl)benzenesulfonamide, the phenyl and pyridinyl rings form a dihedral angle of 69.2°, influencing packing and intermolecular interactions . Similar steric arrangements are expected in the trichloro derivative.
• Hydrogen bonding : Sulfonamide N–H groups participate in hydrogen bonding with anions (e.g., trichloroacetate in ), a feature critical for crystal engineering and solubility.

Biological Activity

2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide is a synthetic compound notable for its unique structural features, including a sulfonamide functional group and a trichlorinated benzene ring. This compound has garnered attention for its potential biological activities, particularly as an antimicrobial agent.

Chemical Structure

The chemical structure of 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide can be represented as follows:

$$\text{C}_{12}\text{H}_{9}\text{Cl}_{3}\text{N}_{2}\text{O}_{2}\text{S}$$

This structure allows for various interactions with biological targets due to the presence of chlorine substituents and the pyridine ring, which enhances reactivity and binding affinity.

Antimicrobial Properties

Research indicates that 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide exhibits significant antimicrobial activity against a range of bacterial strains. In particular, it has shown effectiveness against both Gram-positive and Gram-negative bacteria. The compound's mechanism of action is believed to involve the inhibition of specific enzymes critical for bacterial growth and survival.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	32 µg/mL

The above table summarizes the MIC values for various bacterial strains, indicating the compound's potential as a therapeutic agent in treating infections caused by these pathogens .

Enzyme Inhibition

The compound has been studied for its ability to inhibit key enzymes involved in metabolic pathways. The presence of the sulfonamide group allows it to mimic substrates of these enzymes, thereby blocking their activity. For example, studies have shown that it can inhibit dihydropteroate synthase (DHPS), an enzyme crucial for folate biosynthesis in bacteria .

Study on Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide involved testing against various clinical isolates. The results demonstrated that the compound not only inhibited bacterial growth but also showed synergistic effects when combined with other antibiotics such as amoxicillin.

Methodology:

• Clinical isolates were cultured on agar plates.
• The compound was applied at varying concentrations.
• Growth inhibition was assessed after 24 hours.

Results:
The combination therapy reduced the MIC of amoxicillin by half when used alongside 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide, suggesting a potential role in combination therapy for resistant strains .

The biological activity of this compound can be attributed to several mechanisms:

• Hydrogen Bonding: The pyridine ring can form hydrogen bonds with amino acid residues in target proteins.
• Halogen Bonding: Chlorine substituents enhance binding affinity through halogen bonding interactions.
• Enzyme Mimicry: The sulfonamide group mimics natural substrates, allowing it to effectively inhibit enzyme activity .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide, and how can reaction yields be improved?

• Methodology : The synthesis typically involves reacting substituted benzenesulfonyl chlorides with pyridin-4-amine derivatives under basic conditions (e.g., pyridine or triethylamine). Key steps include:

• Chlorination : Use of thionyl chloride (SOCl₂) to generate sulfonyl chlorides from sulfonic acids .
• Coupling : Reaction of the sulfonyl chloride with pyridin-4-amine in anhydrous solvents (e.g., dichloromethane) at 0–25°C for 12–24 hours .
• Yield Optimization : Purification via recrystallization (ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane) improves purity. Monitoring by TLC or HPLC ensures intermediate stability .

Q. How can the crystal structure and molecular conformation of this compound be reliably characterized?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard. Key parameters:

• Crystallization : Slow evaporation of saturated solutions in polar aprotic solvents (e.g., DMSO) .
• Data Collection : Use a diffractometer (e.g., Oxford Diffraction) with Mo-Kα radiation (λ = 0.71073 Å).
• Analysis : Software like SHELXTL refines dihedral angles (e.g., 69.2° between phenyl and pyridinyl rings) and hydrogen-bonding networks (N–H⋯O interactions) .
  • Alternative Techniques : NMR (¹H/¹³C) confirms proton environments, while FT-IR identifies sulfonamide (S=O) stretches at ~1350 cm⁻¹ .

Q. What analytical techniques are recommended for detecting impurities in synthesized batches?

• Methodology :

• HPLC-MS : Reverse-phase C18 columns with acetonitrile/water gradients and ESI-MS detection identify chlorinated byproducts .
• Elemental Analysis : Verify %C, %H, %N within ±0.3% of theoretical values .
• Thermogravimetric Analysis (TGA) : Assess thermal decomposition profiles (e.g., sharp mass loss at 200–250°C indicates purity) .

Advanced Research Questions

Q. How can computational chemistry guide the design of derivatives with enhanced biological activity?

• Methodology :

• Quantum Chemical Calculations : Use Gaussian or ORCA to compute electrostatic potential maps, identifying regions for substitution (e.g., adding electron-withdrawing groups at C2/C5) .
• Molecular Docking : AutoDock Vina or Schrödinger predicts binding affinities to target enzymes (e.g., bacterial acetyltransferases). Focus on hydrophobic interactions with pyridinyl rings and hydrogen bonds to sulfonamide groups .
• QSAR Models : Train regression models using descriptors like logP, polar surface area, and HOMO-LUMO gaps to predict bioavailability .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Methodology :

• Meta-Analysis : Compare IC₅₀ values (e.g., antiproliferative activity in cancer cells) across assays (MTT vs. ATP-lite) to identify protocol-dependent variability .
• Dose-Response Validation : Repeat experiments under standardized conditions (e.g., 72-hour exposure, 10% FBS) .
• Target Profiling : Use kinome-wide screens (e.g., KINOMEscan) to confirm selectivity for kinases or tubulin .

Q. How can reaction mechanisms for sulfonamide derivatization be elucidated under varying catalytic conditions?

• Methodology :

• Kinetic Studies : Monitor reaction progress via in-situ IR spectroscopy (e.g., disappearance of S–Cl peaks at 750 cm⁻¹) .
• Isotopic Labeling : Use ¹⁵N-pyridin-4-amine to track N–S bond formation via LC-MS .
• DFT Simulations : Calculate activation energies for intermediates (e.g., tetrahedral transition states in nucleophilic substitution) .

Q. What methodologies enable efficient scale-up of synthesis while maintaining stereochemical integrity?

• Methodology :

• Flow Chemistry : Continuous reactors (e.g., Corning AFR) minimize exothermic side reactions during chlorination .
• Process Analytical Technology (PAT) : In-line Raman spectroscopy monitors real-time crystallization .
• Design of Experiments (DoE) : Optimize parameters (temperature, solvent ratio) using JMP or MODDE software .